Cas no 1192548-30-3 (4-(2,3-difluorophenyl)-3-methylbenzoic acid)

• Product Name: 4-(2,3-difluorophenyl)-3-methylbenzoic acid
• CAS No: 1192548-30-3
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD18320002
• CID: 2616233
• PubChem ID: 53225916
• Update Time: 2025-10-21

4-(2,3-difluorophenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-difluorophenyl)-3-methylbenzoic acid
• DTXSID10689648
• MFCD18320002
• SCHEMBL13601648
• 2',3'-Difluoro-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,3-Difluorophenyl)-3-methylbenzoic acid, 95%
• 1192548-30-3

• MDL： MFCD18320002
• Inchi： 1S/C14H10F2O2/c1-8-7-9(14(17)18)5-6-10(8)11-3-2-4-12(15)13(11)16/h2-7H,1H3,(H,17,18)
• InChI Key： RYAWAUKVYVQKQC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC(C(=O)O)=CC=1C)F

Computed Properties

• Exact Mass: 248.06488588Da
• Monoisotopic Mass: 248.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(2,3-difluorophenyl)-3-methylbenzoic acid

4-(2,3-Difluorophenyl)-3-Methylbenzoic Acid (CAS No. 1192548-30-3)

4-(2,3-Difluorophenyl)-3-Methylbenzoic Acid, also known by its CAS registry number CAS No. 1192548-30-3, is a synthetic organic compound with a unique structure that combines a benzoic acid moiety with a fluorinated aromatic ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure, which features a fluorine-substituted phenyl group attached to a benzoic acid backbone, endows it with distinctive chemical and physical properties that make it a valuable molecule for research and development.

The molecular structure of 4-(2,3-Difluorophenyl)-3-Methylbenzoic Acid is characterized by the presence of two fluorine atoms on the phenyl ring at the 2 and 3 positions. This substitution pattern not only influences the electronic properties of the molecule but also plays a crucial role in determining its reactivity and stability. The benzoic acid group, on the other hand, contributes to the compound's acidity and ability to form salts, which are often desirable properties in pharmaceutical applications.

Recent studies have explored the synthesis of 4-(2,3-Difluorophenyl)-3-Methylbenzoic Acid using various methodologies. One prominent approach involves the Friedel-Crafts alkylation reaction, where a fluorinated aromatic ring is introduced onto the benzoic acid backbone under specific catalytic conditions. Researchers have also investigated alternative routes, such as Suzuki coupling reactions and Ullmann-type couplings, to enhance the efficiency and scalability of the synthesis process. These advancements have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

In terms of applications, 4-(2,3-Difluorophenyl)-3-Methylbenzoic Acid has shown promise in several areas. In the pharmaceutical industry, it has been evaluated as a potential lead compound for drug development due to its ability to modulate key biological targets. For instance, studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders and inflammatory diseases. Additionally, its fluorinated structure confers resistance to metabolic degradation, which is a desirable trait for drug candidates.

The compound has also found applications in agrochemicals, particularly as a precursor for developing novel pesticides and herbicides. Its unique chemical profile enables it to interact with specific receptors in pests and weeds, making it a valuable tool in crop protection. Furthermore, researchers have explored its use in materials science, where it serves as a building block for constructing advanced polymers and functional materials with tailored properties.

Recent research has focused on understanding the environmental impact of 4-(2,3-Difluorophenyl)-3-Methylbenzoic Acid. Studies have assessed its biodegradability under various conditions and evaluated its potential toxicity to aquatic organisms. These investigations are crucial for ensuring that the compound can be safely utilized without posing risks to ecosystems or human health.

In conclusion, 4-(2,3-Difluorophenyl)-3-Methylbenzoic Acid (CAS No. 1192548-30-3) is a versatile compound with a wide range of potential applications across multiple industries. Its unique structure and chemical properties make it an attractive target for further research and development. As advancements in synthetic methodologies continue to emerge and new insights into its biological activity are gained, this compound is poised to play an increasingly important role in both academic and industrial settings.